molecular formula C24H19N3O3 B287109 methyl 2-{[(1,5-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate

methyl 2-{[(1,5-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate

Cat. No. B287109
M. Wt: 397.4 g/mol
InChI Key: BBNNYJMGPAHRGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2-{[(1,5-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DPPB and belongs to the class of pyrazole derivatives. DPPB has been found to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of DPPB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Studies have shown that DPPB can inhibit the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), both of which play a key role in inflammation. DPPB has also been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
DPPB has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor activity, DPPB has been shown to possess antioxidant activity, which may contribute to its therapeutic effects. Studies have also demonstrated that DPPB can improve lipid metabolism and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPPB is its versatility in terms of its potential therapeutic applications. Its anti-inflammatory, anti-tumor, and anti-diabetic effects make it a promising candidate for the development of new drugs. However, there are also limitations to its use in lab experiments. DPPB is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on DPPB. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that DPPB can protect neurons from oxidative stress and reduce inflammation in the brain. Another area of research is its potential as a treatment for autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Finally, there is interest in exploring the use of DPPB as a potential anti-cancer agent, either alone or in combination with other chemotherapy drugs.
Conclusion:
In conclusion, DPPB is a promising compound with a range of potential therapeutic applications. Its anti-inflammatory, anti-tumor, and anti-diabetic effects make it a promising candidate for the development of new drugs. The synthesis of DPPB has been optimized to increase yield and purity, making it a viable option for large-scale production. Further research is needed to fully understand its mechanism of action and potential side effects, but the future looks bright for this exciting compound.

Synthesis Methods

The synthesis of DPPB involves a multi-step process that includes the reaction of 4-chlorobenzoic acid with hydrazine hydrate to form 4-chlorobenzohydrazide. This intermediate is then reacted with 1,5-diphenyl-1H-pyrazole-4-carboxylic acid to form the final product, DPPB. The synthesis of DPPB has been optimized to increase yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

DPPB has been extensively studied for its potential therapeutic applications. One of the main areas of research is its anti-inflammatory activity. Studies have shown that DPPB can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. DPPB has also been found to possess anti-tumor activity, with studies showing that it can induce apoptosis in cancer cells. Additionally, DPPB has shown promise in the treatment of diabetes, with studies demonstrating its ability to improve glucose tolerance and reduce insulin resistance.

properties

Product Name

methyl 2-{[(1,5-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate

Molecular Formula

C24H19N3O3

Molecular Weight

397.4 g/mol

IUPAC Name

methyl 2-[(1,5-diphenylpyrazole-4-carbonyl)amino]benzoate

InChI

InChI=1S/C24H19N3O3/c1-30-24(29)19-14-8-9-15-21(19)26-23(28)20-16-25-27(18-12-6-3-7-13-18)22(20)17-10-4-2-5-11-17/h2-16H,1H3,(H,26,28)

InChI Key

BBNNYJMGPAHRGN-UHFFFAOYSA-N

SMILES

COC(=O)C1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Canonical SMILES

COC(=O)C1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.